Cas no 2167826-81-3 (tert-butyl N-{1-2-(chlorosulfonyl)ethylcyclopropyl}carbamate)

• Product Name: tert-butyl N-{1-2-(chlorosulfonyl)ethylcyclopropyl}carbamate
• CAS No: 2167826-81-3
• MF: C₁₀H₁₈ClNO₄S
• MW: 283.772221088409
• CID: 6264162
• PubChem ID: 165565619
• Update Time: 2025-11-01

tert-butyl N-{1-2-(chlorosulfonyl)ethylcyclopropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-2-(chlorosulfonyl)ethylcyclopropyl}carbamate
• tert-butyl N-{1-[2-(chlorosulfonyl)ethyl]cyclopropyl}carbamate
• EN300-1577704
• 2167826-81-3

• Inchi： 1S/C10H18ClNO4S/c1-9(2,3)16-8(13)12-10(4-5-10)6-7-17(11,14)15/h4-7H2,1-3H3,(H,12,13)
• InChI Key： KSPWLJIKKMBZAI-UHFFFAOYSA-N
• SMILES： ClS(CCC1(CC1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 283.0645069g/mol
• Monoisotopic Mass: 283.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-{1-2-(chlorosulfonyl)ethylcyclopropyl}carbamate

Introduction to tert-butyl N-{1-2-(chlorosulfonyl)ethylcyclopropyl}carbamate (CAS No. 2167826-81-3)

tert-butyl N-{1-2-(chlorosulfonyl)ethylcyclopropyl}carbamate (CAS No. 2167826-81-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.

The chemical structure of tert-butyl N-{1-2-(chlorosulfonyl)ethylcyclopropyl}carbamate is composed of a tert-butyl carbamate moiety linked to a cyclopropyl ring, which is further substituted with a chlorosulfonyl ethyl group. The tert-butyl carbamate functional group is known for its stability and ability to modulate the reactivity of the attached amino group, making it a valuable component in the design of prodrugs and other biologically active molecules.

The cyclopropyl ring, a three-membered cyclic structure, introduces significant steric hindrance and strain into the molecule. This structural feature can influence the compound's conformational flexibility and interactions with biological targets. The chlorosulfonyl ethyl group, on the other hand, adds electrophilic character to the molecule, potentially enabling it to participate in various chemical reactions and biological processes.

In terms of synthesis, tert-butyl N-{1-2-(chlorosulfonyl)ethylcyclopropyl}carbamate can be prepared through a multi-step process involving the reaction of tert-butyl carbamate with an appropriate cyclopropyl derivative followed by the introduction of the chlorosulfonyl ethyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is crucial for its potential application in drug discovery and development.

Research on tert-butyl N-{1-2-(chlorosulfonyl)ethylcyclopropyl}carbamate has focused on its biological activities and potential therapeutic applications. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, it has been investigated for its ability to modulate enzyme activity in metabolic disorders and its potential as an inhibitor of specific protein-protein interactions.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of tert-butyl N-{1-2-(chlorosulfonyl)ethylcyclopropyl}carbamate as a lead compound in the development of new antiviral agents. The researchers found that this compound effectively inhibited viral replication by targeting a key viral enzyme, demonstrating its potential as a therapeutic candidate for viral infections.

In addition to its direct biological activities, tert-butyl N-{1-2-(chlorosulfonyl)ethylcyclopropyl}carbamate has also been explored as a building block for more complex molecules. Its unique structural features make it an attractive starting point for the synthesis of analogs with enhanced potency and selectivity. This approach has been successfully applied in the development of novel anticancer agents and neuroprotective compounds.

The safety profile of tert-butyl N-{1-2-(chlorosulfonyl)ethylcyclopropyl}carbamate is another important aspect that has been extensively studied. Preclinical toxicity assessments have shown that this compound exhibits favorable safety margins, making it suitable for further evaluation in clinical settings. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, tert-butyl N-{1-2-(chlorosulfonyl)ethylcyclopropyl}carbamate (CAS No. 2167826-81-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that new insights into its mechanisms of action and potential uses will emerge, contributing to the advancement of drug discovery and development.